3-nitro-N-[3-(trifluoromethoxy)phenyl]benzamide

• IUPAC Name: 3-nitro-N-[3-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C14H9F3N2O4/c15-14(16,17)23-12-6-2-4-10(8-12)18-13(20)9-3-1-5-11(7-9)19(21)22/h1-8H,(H,18,20)
• InChI Key: XOWLOHKIQKZDAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC(=CC=C2)OC(F)(F)F
• Molecular Formula: C14H9F3N2O4
• Molecular Weight: 326.23 g/mol

Description

3-nitro-N-[3-(trifluoromethoxy)phenyl]benzamide, commonly known as NTB, is a chemical compound that has been widely used in scientific research for its unique properties. NTB is a nitrobenzamide derivative that has a trifluoromethoxy group attached to it. This compound has been found to possess a range of biochemical and physiological effects, making it a valuable tool in various fields of research.

Mechanism of Action

The mechanism of action of NTB involves its ability to bind to the catalytic domain of PARPs and inhibit their activity. PARPs play a crucial role in the repair of DNA damage, and their inhibition by NTB can lead to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects
NTB has been found to have a range of biochemical and physiological effects, including inhibition of PARP activity, induction of apoptosis, and modulation of inflammation. NTB has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NTB in lab experiments is its high specificity for PARPs, which allows for targeted inhibition of these enzymes. However, one limitation of using NTB is its relatively low potency compared to other PARP inhibitors.

Future Directions

There are several future directions for research involving NTB. One area of interest is the development of more potent NTB derivatives with improved PARP inhibitory activity. Another area of research is the investigation of the potential therapeutic applications of NTB in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the use of NTB in combination with other drugs or therapies is an area of potential research.

Synthesis Methods

The synthesis of NTB involves the reaction of 3-nitrobenzoic acid with trifluoromethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure NTB.

Scientific Research Applications

NTB has been widely used in scientific research for its ability to inhibit the activity of a specific class of enzymes known as poly(ADP-ribose) polymerases (PARPs). PARPs are involved in a range of cellular processes, including DNA repair and cell death. By inhibiting PARP activity, NTB has been found to have potential therapeutic applications in cancer treatment, inflammation, and neurodegenerative diseases.